Cas no 477189-21-2 ((E)-4-(2H-1,3-benzodioxol-5-yl)-N-(4-methoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide)

• Product Name: (E)-4-(2H-1,3-benzodioxol-5-yl)-N-(4-methoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide
• CAS No: 477189-21-2
• MF: C₁₉H₁₄N₄O₃S
• MW: 378.404462337494
• CID: 5778591
• PubChem ID: 6077363
• Update Time: 2025-07-09

(E)-4-(2H-1,3-benzodioxol-5-yl)-N-(4-methoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide Chemical and Physical Properties

Names and Identifiers

• (E)-4-(benzo[d][1,3]dioxol-5-yl)-N'-(4-methoxyphenyl)thiazole-2-carbohydrazonoyl cyanide
• 477189-21-2
• AKOS024599294
• (E)-4-(2H-1,3-benzodioxol-5-yl)-N-(4-methoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide
• (2E)-4-(1,3-benzodioxol-5-yl)-N-(4-methoxyanilino)-1,3-thiazole-2-carboximidoyl cyanide
• F0760-2396
• (2Z)-4-(1,3-benzodioxol-5-yl)-N-(4-methoxyanilino)-1,3-thiazole-2-carboximidoyl cyanide
• 2-Thiazoleacetonitrile, 4-(1,3-benzodioxol-5-yl)-α-[2-(4-methoxyphenyl)hydrazinylidene]-

• Inchi： 1S/C19H14N4O3S/c1-24-14-5-3-13(4-6-14)22-23-15(9-20)19-21-16(10-27-19)12-2-7-17-18(8-12)26-11-25-17/h2-8,10,22H,11H2,1H3/b23-15+
• InChI Key： UGULJGGISVXDHO-HZHRSRAPSA-N
• SMILES： S1C(/C(/C#N)=N/NC2C=CC(=CC=2)OC)=NC(=C1)C1C=CC2=C(C=1)OCO2

Computed Properties

• Exact Mass: 378.07866149g/mol
• Monoisotopic Mass: 378.07866149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 572.8±60.0 °C(Predicted)
• pka: 6.47±0.10(Predicted)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on (E)-4-(2H-1,3-benzodioxol-5-yl)-N-(4-methoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide

Comprehensive Analysis of (E)-4-(2H-1,3-benzodioxol-5-yl)-N-(4-methoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477189-21-2)

The compound (E)-4-(2H-1,3-benzodioxol-5-yl)-N-(4-methoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477189-21-2) is a highly specialized organic molecule with a unique structural framework. Its benzodioxole and thiazole moieties contribute to its potential applications in pharmaceutical and agrochemical research. The presence of a methoxyphenyl group and a cyanide functional group further enhances its reactivity, making it a subject of interest in synthetic chemistry.

In recent years, researchers have focused on heterocyclic compounds like this due to their versatility in drug discovery. The 1,3-thiazole ring, in particular, is known for its biological activity, often explored in the development of antimicrobial and anti-inflammatory agents. The benzodioxol-5-yl group, commonly found in natural products, adds to the compound's potential as a scaffold for bioactive molecules. This aligns with the growing demand for novel therapeutic agents in the pharmaceutical industry.

The compound's carbohydrazonoyl cyanide moiety is another critical feature, as it can participate in various chemical reactions, such as cyclization and condensation, to form more complex structures. This property is valuable in medicinal chemistry, where researchers seek to optimize molecular interactions with biological targets. The (E)-configuration of the molecule also plays a role in its stereochemical behavior, influencing its binding affinity and selectivity.

From an industrial perspective, CAS No. 477189-21-2 is often discussed in the context of high-value intermediates for specialty chemicals. Its synthesis requires precise control over reaction conditions, highlighting the importance of green chemistry principles to minimize environmental impact. This resonates with current trends in sustainable manufacturing, where reducing waste and energy consumption is a priority.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are essential for characterizing this compound. Researchers frequently search for synthetic protocols and spectral data to validate its purity and structure. These details are crucial for reproducibility in academic and industrial settings, addressing common queries in chemical databases and research forums.

In summary, (E)-4-(2H-1,3-benzodioxol-5-yl)-N-(4-methoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide represents a fascinating case study in modern chemistry. Its structural complexity and functional diversity make it a valuable candidate for further exploration in drug design, material science, and catalysis. As the scientific community continues to investigate its properties, this compound is likely to remain a topic of interest in both academic and applied research.